Cas no 15159-14-5 (6-Methoxy-5-methyl-3,4-dihydro-2h-naphthalen-1-one)

• Product Name: 6-Methoxy-5-methyl-3,4-dihydro-2h-naphthalen-1-one
• CAS No: 15159-14-5
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD00156695
• CID: 2162688
• PubChem ID: 3264861
• Update Time: 2025-10-29

6-Methoxy-5-methyl-3,4-dihydro-2h-naphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-5-methyl-3,4-dihydro-2h-naphthalen-1-one
• 6-methoxy-5-methyl-α-tetralone
• 6-METHOXY-5-METHYL-1-TETRALONE
• 6-Methoxy-5-methyl-3,4-dihydro-1(2H)-naphthalenone
• 6-Methoxy-5-methyl-3,4-dihydronaphthalen-1(2H)-one
• AKOS000283564
• 15159-14-5
• MFCD00156695
• WS-02006
• BB 0243186
• 1(2H)-Naphthalenone, 3,4-dihydro-6-methoxy-5-methyl-
• SB33811
• Y10969
• 1,2,3,4-Tetrahydro-5-methyl-6-methoxynaphthalene-1-one
• STK498034
• 6-methoxy-5-methyl-1,2,3,4-tetrahydronaphthalen-1-one
• SCHEMBL1275310
• CS-0153382
• AF-962/00509037
• DB-229565
• SY103865

• MDL： MFCD00156695
• Inchi： 1S/C12H14O2/c1-8-9-4-3-5-11(13)10(9)6-7-12(8)14-2/h6-7H,3-5H2,1-2H3
• InChI Key： AFKLJBSAUUJPPS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(CCCC=2C=1C)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 6-Methoxy-5-methyl-3,4-dihydro-2h-naphthalen-1-one

Comprehensive Overview of 6-Methoxy-5-methyl-3,4-dihydro-2h-naphthalen-1-one (CAS No. 15159-14-5)

6-Methoxy-5-methyl-3,4-dihydro-2h-naphthalen-1-one, with the CAS number 15159-14-5, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, fragrance development, and organic synthesis. This compound, often referred to as a methoxy-substituted dihydronaphthalenone, is a key intermediate in the synthesis of more complex molecules. Its unique structural features, including the methoxy group at the 6-position and the methyl group at the 5-position, make it a versatile building block for researchers and chemists.

In recent years, the demand for 6-Methoxy-5-methyl-3,4-dihydro-2h-naphthalen-1-one has increased due to its potential applications in the development of novel pharmaceutical agents. Researchers are particularly interested in its role as a precursor for bioactive compounds, which may exhibit anti-inflammatory or antioxidant properties. The compound's aromatic backbone and functional groups allow for diverse chemical modifications, making it a valuable asset in drug discovery pipelines.

Another area where 15159-14-5 has found utility is in the fragrance and flavor industry. The compound's naphthalenone core contributes to its ability to impart unique olfactory characteristics, which are highly sought after in perfumery. With consumers increasingly favoring natural-inspired scents, chemists are exploring ways to leverage this compound to create sustainable and eco-friendly fragrance profiles. This aligns with the growing trend of green chemistry and biodegradable ingredients in personal care products.

From a synthetic chemistry perspective, 6-Methoxy-5-methyl-3,4-dihydro-2h-naphthalen-1-one is often discussed in the context of catalytic hydrogenation and selective oxidation reactions. These processes are critical for producing high-purity derivatives, which are essential for industrial and academic research. The compound's stability under various reaction conditions makes it a reliable candidate for multi-step synthesis, a topic frequently searched by organic chemistry students and professionals.

Environmental considerations are also driving interest in CAS 15159-14-5. As industries strive to reduce their carbon footprint, there is a push to develop synthetic routes that minimize waste and energy consumption. Researchers are investigating catalytic methods to produce this compound more efficiently, which could have broader implications for sustainable manufacturing practices. This aligns with global initiatives such as the United Nations Sustainable Development Goals (SDGs), particularly those related to responsible consumption and production.

In summary, 6-Methoxy-5-methyl-3,4-dihydro-2h-naphthalen-1-one (15159-14-5) is a multifaceted compound with applications spanning pharmaceuticals, fragrances, and green chemistry. Its structural versatility and potential for customization make it a subject of ongoing research and innovation. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and industry.